Cas no 906074-28-0 (3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-)

• Product Name: 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-
• CAS No: 906074-28-0
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 1951585
• PubChem ID: 58053048
• Update Time: 2025-11-06

3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-
• SCHEMBL354692
• 6-(aminomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• EN300-706249
• 6-(aminomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonicacid
• 906074-28-0

• Inchi： 1S/C9H17NO3S/c1-6-3-8(5-10)9(4-7(6)2)14(11,12)13/h8-9H,3-5,10H2,1-2H3,(H,11,12,13)
• InChI Key： HLZOPAHDRXODGX-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CN)(=O)(=O)O

Computed Properties

• Exact Mass: 219.09291458Da
• Monoisotopic Mass: 219.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-

3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-

The compound with CAS No. 906074-28-0, known as 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl-, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexene ring with a sulfonic acid group and an aminomethyl substituent at specific positions. The presence of these functional groups imparts the compound with distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for synthesizing high-performance polymers with tailored properties such as improved thermal stability and mechanical strength. For instance, a study published in *Macromolecules* demonstrated that incorporating this compound into polymer networks significantly enhances their resistance to thermal degradation under high-temperature conditions.

Another area where this compound has shown promise is in the realm of drug delivery systems. The sulfonic acid group and the aminomethyl substituent provide opportunities for functionalization, enabling the design of biocompatible materials that can encapsulate and release therapeutic agents in a controlled manner. A research team from the University of California reported that 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- can be used to create stimuli-responsive hydrogels that release drugs in response to changes in pH or temperature.

The synthesis of 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- involves a multi-step process that typically begins with the preparation of the cyclohexene ring followed by functionalization with the sulfonic acid and aminomethyl groups. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled the selective formation of these functional groups under mild reaction conditions.

In terms of physical properties, 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- exhibits good solubility in polar solvents due to the electron-withdrawing nature of the sulfonic acid group. This property makes it suitable for use in solution-based chemical reactions and formulations. Additionally, its thermal stability is remarkable, allowing it to be processed at elevated temperatures without decomposition.

From an environmental perspective, the compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under certain conditions, 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- can undergo microbial degradation, reducing its environmental footprint over time. This characteristic is particularly important for applications where sustainability is a key consideration.

In conclusion, 3-Cyclohexene-1-sulfonic acid, 6-(aminomethyl)-3,4-dimethyl- (CAS No. 906074-28-0) is a multifaceted compound with a wide range of potential uses across various industries. Its unique structure and functional groups make it an attractive candidate for innovative research and development efforts aimed at advancing materials science and pharmaceutical technologies.